Cas no 178-59-6 (Spiro[cycloheptapyrazole-7(4H),2'-[1,3]dioxolane])

Spiro[cycloheptapyrazole-7(4H),2'-[1,3]dioxolane] Properties

Names and Identifiers

• Spiro[cycloheptapyrazole-7(4H),2'-[1,3]dioxolane]
• spiro[1,3-dioxolane-2,7'-4H-cyclohepta[c]pyrazole]
• 7(4H)-Cycloheptapyrazolone, cyclic ethyleneacetal
• 7(4H)-Cycloheptapyrazolone,cyclic 1,2-ethanediyl acetal
• 178-59-6
• DTXSID90780162
• 4H-Spiro[cyclohepta[c]pyrazole-7,2'-[1,3]dioxolane]
• +Expand

• InChIKey： ZYDYKSVKARNIHE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O2/c1-2-8-7-11-12-9(8)6-10(3-1)13-4-5-14-10/h1,3,6-7H,2,4-5H2
• SMILES： O1C2(C=CCC3=CN=NC3=C2)OCC1

Computed Properties

• Exact Mass: 190.0743
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 190.074227566g/mol
• Heavy Atom Count: 14
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18